Cas no 569-10-8 (9,10-Anthracenedione, 1,6-dihydroxy-)

9,10-Anthracenedione, 1,6-dihydroxy- structure
569-10-8 structure
Product Name:9,10-Anthracenedione, 1,6-dihydroxy-
CAS No:569-10-8
MF:C14H8O4
MW:240.21092414856
CID:347414
PubChem ID:12628831
Update Time:2025-04-19

9,10-Anthracenedione, 1,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1,6-dihydroxy-
    • 1,6-DIHYDROXY-ANTHRAQUINONE
    • 1,6-dihydroxy-9,10-anthracenedione
    • 1,6-Dihydroxy-9,10-anthraquinone
    • 1,6-Dihydroxy-anthrachinon
    • 3,8-dihydroxy anthraquinone
    • 1,6-DIHYDROXYANTHRACENE-9,10-DIONE
    • SCHEMBL2770797
    • 1,6-dihydroxyanthra-9,10-quinone
    • 1,6-dihydroxy-anthracene-9,10-dione
    • 1,6-dihydroxyanthraquinone
    • 569-10-8
    • Inchi: 1S/C14H8O4/c15-7-4-5-8-10(6-7)13(17)9-2-1-3-11(16)12(9)14(8)18/h1-6,15-16H
    • InChI Key: YGSFPSZUXJSSLF-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(=CC=2C(C2C=CC=C(C=21)O)=O)O

Computed Properties

  • Exact Mass: 240.04200
  • Monoisotopic Mass: 240.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.60000
  • LogP: 1.87320
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